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Compound of Interest

Compound Name: Diacetoxydimethylsilane

Cat. No.: B1584538 Get Quote

An In-depth Technical Guide to Diacetoxydimethylsilane for Researchers and Drug

Development Professionals

Abstract
Diacetoxydimethylsilane, a versatile organosilicon compound, serves as a critical reagent

and building block across various scientific disciplines. This guide provides an in-depth analysis

of its core chemical properties, synthesis, and reactivity. We delve into its primary applications

as a potent cross-linking agent for silicone polymers and as a silylating agent in complex

organic synthesis. Particular emphasis is placed on its role as an enabling tool for

professionals in drug development, where it is utilized for the protection of functional groups

during the synthesis of active pharmaceutical ingredients (APIs). This document consolidates

technical data, field-proven insights, detailed experimental protocols, and critical safety

procedures to serve as a comprehensive resource for researchers and scientists.

Core Chemical Identity and Properties
Diacetoxydimethylsilane, also known by its synonym dimethyldiacetoxysilane, is a reactive

organosilicon compound notable for the two acetoxy groups attached to a central dimethylsilyl

core. This structure dictates its chemical behavior, particularly its susceptibility to hydrolysis.
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A consistent and accurate identification is paramount in scientific research and regulatory

compliance.

Identifier Value Source

IUPAC Name
[acetyloxy(dimethyl)silyl]

acetate
[1]

CAS Number 2182-66-3 [1][2]

Molecular Formula C₆H₁₂O₄Si [1][2][3]

Synonyms
Dimethyldiacetoxysilane,

Silanediol dimethyl- diacetate
[1][2][3]

Physicochemical Properties
The physical and chemical properties of diacetoxydimethylsilane are essential for its

handling, application, and storage. It is typically a colorless to slightly yellow liquid with a

distinct, pungent odor of acetic acid resulting from slow hydrolysis upon contact with

atmospheric moisture.[3][4]

Property Value Source

Molecular Weight 176.24 g/mol [1][2][5]

Appearance Colorless, transparent liquid [3]

Density 1.054 - 1.08 g/mL at 25 °C [3][4][6]

Boiling Point 163 - 165 °C [2][4]

Melting Point -12.5 °C [4][5][6]

Refractive Index n20/D 1.403 [4][6]

Chemical Structure
The structure features a central silicon atom bonded to two methyl groups and two acetoxy

groups. The polar Si-O bonds are the primary sites of reactivity.
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Caption: 2D Structure of Diacetoxydimethylsilane.

Synthesis and Core Reactivity
Understanding the synthesis and fundamental reactivity of diacetoxydimethylsilane is key to

leveraging its capabilities in various applications.

Synthesis Pathway
A prevalent industrial method for synthesizing diacetoxydimethylsilane involves the direct

acetylation of dichlorodimethylsilane with acetic anhydride.[3][7] This reaction is efficient and

yields the desired product along with acetyl chloride as a byproduct.

Dichlorodimethylsilane
(CH₃)₂SiCl₂

Acetylation Reaction
Acetic Anhydride

(CH₃CO)₂O

Diacetoxydimethylsilane
(CH₃)₂Si(OAc)₂

Acetyl Chloride
(CH₃COCl)

Click to download full resolution via product page

Caption: Synthesis of Diacetoxydimethylsilane.

Hydrolysis: The Key to Reactivity
The most significant chemical property of diacetoxydimethylsilane is its reaction with water.

The acetoxy groups are readily hydrolyzed, releasing acetic acid and forming highly reactive

silanol intermediates (dimethylsilanediol).[4] These silanols can then undergo self-condensation

to form stable siloxane (Si-O-Si) bonds, resulting in the formation of a polymer network. This

moisture-curing mechanism is the foundation of its use in room-temperature-vulcanizing (RTV)

silicone sealants.[4]
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Step 1: Hydrolysis

Step 2: Condensation

Diacetoxydimethylsilane

Dimethylsilanediol
(Unstable Intermediate)

+

2 H₂O
(Moisture)

              

2 Acetic Acid
(Byproduct)

releases

n Dimethylsilanediol

Polydimethylsiloxane
(Silicone Polymer)

n H₂O

releases

Click to download full resolution via product page

Caption: Two-step hydrolysis and condensation mechanism.

Applications in Research and Drug Development
Diacetoxydimethylsilane is not merely a laboratory curiosity; it is a workhorse chemical with

significant industrial and research applications.

Cross-linking Agent for Silicone Polymers
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The primary industrial application is as a cross-linking agent in the production of RTV-1 silicone

sealants.[2][4]

Causality: The compound is mixed with silanol-terminated polydimethylsiloxane (PDMS).

Upon exposure to atmospheric moisture, it hydrolyzes, and the resulting silanols co-

condense with the PDMS chains. This process creates a durable, flexible, and water-

resistant cross-linked silicone elastomer. The release of acetic acid gives these sealants their

characteristic vinegar-like smell as they cure.[4]

Silylating Agent in Organic Synthesis
In the context of fine chemical and pharmaceutical synthesis, diacetoxydimethylsilane serves

as an effective silylating agent.[3] It reacts with active hydrogen-containing functional groups,

such as alcohols (-OH) and amines (-NH), to form silyl ethers and silylamides, respectively.[3]

Expertise & Experience: This "protection" strategy is fundamental in multi-step organic

synthesis. By temporarily converting a reactive functional group into a less reactive silyl

derivative, chemists can perform reactions on other parts of the molecule without unintended

side reactions. The silyl protecting group can then be easily removed under specific

conditions to restore the original functional group. This improves reaction yields and purity.

Relevance to Drug Development: The synthesis of complex APIs often requires intricate,

multi-step pathways. Silylating agents like diacetoxydimethylsilane are crucial tools for

medicinal chemists to selectively mask and unmask reactive sites, enabling the construction

of complex molecular architectures.[8] While not typically part of the final drug structure, it is

an essential intermediate reagent in the discovery and process development phases.[7][9]

Experimental Protocol: General Silylation of an Alcohol
This protocol describes a self-validating system for the protection of a primary alcohol. The

progress can be monitored by Thin Layer Chromatography (TLC).

Preparation: Under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the alcohol

substrate (1 equivalent) in a suitable anhydrous aprotic solvent (e.g., Dichloromethane, THF,

or Acetonitrile).
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Addition of Base: Add a non-nucleophilic base (e.g., Triethylamine or Imidazole, 2.2

equivalents) to the solution to act as an acid scavenger for the acetic acid byproduct.

Addition of Silylating Agent: Slowly add diacetoxydimethylsilane (1.1 equivalents) to the

stirred solution at room temperature. The reaction may be mildly exothermic.

Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC,

observing the consumption of the starting alcohol and the appearance of a new, less polar

spot corresponding to the silyl ether product.

Workup: Once the reaction is complete, quench by adding a saturated aqueous solution of

sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium

sulfate, and filter.

Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can

be purified by flash column chromatography on silica gel to yield the pure silyl ether.

Safety, Handling, and Storage
Diacetoxydimethylsilane is a corrosive and moisture-sensitive compound that requires careful

handling.

Trustworthiness: Adherence to a strict safety protocol is a self-validating system for

preventing accidents and ensuring experimental reproducibility. All handling should be

performed in a chemical fume hood while wearing appropriate Personal Protective

Equipment (PPE).[5][10][11]

Hazard Identification
The compound is classified as hazardous, with primary risks associated with its corrosivity.[5]

[10][11]
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GHS Hazard Statement Description

H314 Causes severe skin burns and eye damage

H318 Causes serious eye damage

H290 May be corrosive to metals

Source: Aggregated from GHS classifications.[1][10]

Safe Handling and Storage Protocol
Engineering Controls: Always handle diacetoxydimethylsilane inside a certified chemical

fume hood to avoid inhalation of vapors.[11]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a flame-

retardant lab coat, and chemical safety goggles with a face shield.[5][10]

Dispensing: Use dry syringes or cannulas for transferring the liquid under an inert

atmosphere to prevent premature hydrolysis.

Spill Management: In case of a spill, absorb with an inert, dry material (e.g., vermiculite or

sand) and place in a sealed container for hazardous waste disposal. Do not use combustible

materials.[11]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

water, moisture, and incompatible materials (e.g., strong oxidizing agents, bases).[3] The

container should be kept under an inert atmosphere.

Conclusion
Diacetoxydimethylsilane is a foundational reagent with a dual identity. In materials science, it

is a cornerstone for creating robust silicone polymers through a moisture-activated cross-linking

mechanism. For synthetic chemists, particularly those in pharmaceutical and drug

development, it is an invaluable silylating agent that enables the strategic execution of complex

molecular syntheses. Its utility is directly linked to its high reactivity, which demands a thorough

understanding of its chemical properties and strict adherence to safety protocols. This guide

provides the authoritative grounding for its effective and safe application in advanced research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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